(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-aminopropanoic acid hydrochloride

• IUPAC Name: (2R)-3-amino-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid;hydrochloride
• InChI: InChI=1S/C18H18N2O4.ClH/c19-9-16(17(21)22)20-18(23)24-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15;/h1-8,15-16H,9-10,19H2,(H,20,23)(H,21,22);1H/t16-;/m1./s1
• InChI Key: GJIUYXQXIOYBMD-PKLMIRHRSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CN)C(=O)O.Cl
• Isomeric SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CN)C(=O)O.Cl
• Molecular Formula: C18H19ClN2O4
• DSSTOX Substance ID: DTXSID70678755
• Molecular Weight: 362.8 g/mol
• CAS RN: 487027-89-4

Description

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-aminopropanoic acid hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C18H18N2O4*HCl and its molecular weight is 326,35*36,45 g/mole. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

This compound is widely utilized in the synthesis of peptides and amino acids, serving as a protective agent for amino groups during peptide assembly. For instance, it's used in the preparation of N-Fmoc-protected β2-homoamino acids with proteinogenic side chains, crucial for the solid-phase syntheses of β-peptides (Šebesta & Seebach, 2003). Moreover, its application extends to the development of novel fluorescence probes for detecting reactive oxygen species, highlighting its importance in biomedical research (Setsukinai et al., 2003).

Material Science and Nanotechnology

In material science, this compound contributes to the creation of self-assembled structures, offering insights into novel architectural designs at the molecular level. Research demonstrates the self-assembling properties of Fmoc-modified aliphatic amino acids, which can form unique morphologies under various conditions (Gour et al., 2021). Additionally, its derivatives are applied as surfactants for carbon nanotubes, enhancing their dispersion in aqueous solutions and enabling new technological applications (Cousins et al., 2009).

Analytical Chemistry

This compound plays a critical role in analytical chemistry, particularly in the enantioresolution of amino acids, which is pivotal for understanding the stereochemistry of biological molecules. For instance, its derivatives are used in HPLC for the resolution and detection of amino acids, leveraging its fluorescent properties for sensitive chromatographic determination (Hsien & Chen, 2007).

Mechanism of Action

Target of Action

Fmoc-d-dap-oh hcl, also known as ®-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-aminopropanoic acid hydrochloride, is primarily used as a protecting group for amines in peptide synthesis . The primary targets of this compound are the amine groups present in the peptide chain .

Mode of Action

The Fmoc group can be introduced by reacting the amine with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl), protecting the amine group during peptide synthesis . The Fmoc group is base-labile, meaning it can be rapidly removed by a base . Piperidine is usually preferred for Fmoc group removal as it forms a stable adduct with the dibenzofulvene byproduct, preventing it from reacting with the substrate .